molecular formula C13H18O B8326466 2,4,4-Trimethyl-3-(buta-1,3-dienyl)cyclohex-2-en-1-one CAS No. 84696-84-4

2,4,4-Trimethyl-3-(buta-1,3-dienyl)cyclohex-2-en-1-one

Cat. No.: B8326466
CAS No.: 84696-84-4
M. Wt: 190.28 g/mol
InChI Key: NSFWSHKUSWODJO-VOTSOKGWSA-N
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Description

2,4,4-Trimethyl-3-(buta-1,3-dienyl)cyclohex-2-en-1-one is a useful research compound. Its molecular formula is C13H18O and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

84696-84-4

Molecular Formula

C13H18O

Molecular Weight

190.28 g/mol

IUPAC Name

3-[(1E)-buta-1,3-dienyl]-2,4,4-trimethylcyclohex-2-en-1-one

InChI

InChI=1S/C13H18O/c1-5-6-7-11-10(2)12(14)8-9-13(11,3)4/h5-7H,1,8-9H2,2-4H3/b7-6+

InChI Key

NSFWSHKUSWODJO-VOTSOKGWSA-N

Isomeric SMILES

CC1=C(C(CCC1=O)(C)C)/C=C/C=C

Canonical SMILES

CC1=C(C(CCC1=O)(C)C)C=CC=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 70 g of crude 3-oxo-β-ionol and 1.5 g of paratoluenesulphonic acid in 300 ml of toluene is stirred at reflux temperature for 40 minutes with simultaneous removal of the water formed by means of a water separator. The cooled mixture is treated with 300 ml of ether, the organic phase is washed three times with soda solution and three times with water, dried and concentrated. There are obtained 61 g of crude product which contains more than 90% of 2,4,4-trimethyl-3-(buta-1,3-diethyl)cyclohex-2-en-1-one according to gas-chromatographical analysis. Distillation of the crude product over a 15 cm column gives 45 g of olfactorily-good 2,4,4-trimethyl-3-(buta-1,3-dienyl)cyclohex-2-en-1-one of boiling point 74°-75° C./0.06 mm Hg.
Quantity
70 g
Type
reactant
Reaction Step One
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mL
Type
reactant
Reaction Step Two
[Compound]
Name
2,4,4-trimethyl-3-(buta-1,3-diethyl)cyclohex-2-en-1-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
2,4,4-trimethyl-3-(buta-1,3-dienyl)cyclohex-2-en-1-one

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